Cas no 51117-19-2 (Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester)

• Product Name: Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• CAS No: 51117-19-2
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 373754
• PubChem ID: 6429034
• Update Time: 2025-04-19

Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• (Z)-3,7-dimethylocta-2,6-dienyl 2-methylbutyrate
• [(2Z)-3,7-dimethylocta-2,6-dienyl] 2-methylbutanoate
• (2Z)-3,7-dimethylocta-2,6-dien-1-yl 2-methylbutanoate
• Butanoic acid, 2-methyl-, (2Z)-3,7-dimethyl-2,6-octadienyl ester
• Neryl 2-methyl butyrate
• PEQMAZJTEUEQJP-RAXLEYEMSA-N
• neryl 2-methylbutanoate
• Butanoic acid, 2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• EINECS 256-994-3
• Butanoic acid, 2-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (Z)-
• 51117-19-2
• Neryl 2-methylbutyrate
• NS00056662
• DTXSID50885940

• Inchi： 1S/C15H26O2/c1-6-14(5)15(16)17-11-10-13(4)9-7-8-12(2)3/h8,10,14H,6-7,9,11H2,1-5H3/b13-10-
• InChI Key： PEQMAZJTEUEQJP-RAXLEYEMSA-N
• SMILES： O(C/C=C(/C)\CC/C=C(\C)/C)C(C(C)CC)=O

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.893
• Boiling Point: 312.1°Cat760mmHg
• Flash Point: 97.5°C
• Refractive Index: 1.459
• PSA: 26.3